Cas no 879558-17-5 (1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-)

• Product Name: 1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
• CAS No: 879558-17-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 3222317
• PubChem ID: 11506675
• Update Time: 2025-04-21

1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE-5-CARBOXYLIC ACID, 1-(1-METHYLETHYL)-
• 1-isopropyl-1H-indazole-5-carboxylic acid
• DB-115943
• 879558-17-5
• SCHEMBL4133044
• DCVIVCXLWZIGPD-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2O2/c1-7(2)13-10-4-3-8(11(14)15)5-9(10)6-12-13/h3-7H,1-2H3,(H,14,15)
• InChI Key： DCVIVCXLWZIGPD-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(C=C(C(O)=O)C=C2)C=N1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų